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Compound of Interest

Compound Name: 2,3-Dimethyl-p-benzoquinone

Cat. No.: B051311 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 2,3-Dimethyl-p-benzoquinone, ensuring compliance with safety protocols and

environmental regulations. This substance is classified as a hazardous material and requires

careful handling throughout the disposal process.

Immediate Safety and Hazard Profile
2,3-Dimethyl-p-benzoquinone is a flammable solid that is toxic if swallowed or inhaled,

causes severe skin burns and eye damage, and may lead to allergic skin reactions or

respiratory irritation. It is also suspected of causing genetic defects and is very toxic to aquatic

life with long-lasting effects. Due to these hazards, it is imperative that this chemical waste is

never disposed of via standard trash or sewer systems.[1][2] All disposal procedures must

comply with federal regulations, such as the Resource Conservation and Recovery Act

(RCRA), as well as state and local laws.[1][3]

Regulatory Disposal Parameters
Disposal protocols are governed by the waste generator's status, which is determined by the

amount of hazardous waste produced per month. The following table summarizes key federal

guidelines, though institutional and local regulations may vary.
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Parameter Guideline Regulatory Body

Waste Container Filling

Fill to no more than 90%

capacity to allow for expansion

and prevent spills.[3]

General Best Practice

Satellite Accumulation Area

(SAA) Volume Limit

Up to 55 gallons of hazardous

waste may be stored at or near

the point of generation.[4]

EPA (RCRA)

Storage Time Limit (Large

Quantity Generators)

Up to 90 days in a Central

Accumulation Area (CAA)

before transport to a licensed

disposal facility.[3][5]

EPA (RCRA)

Storage Time Limit (Academic

Labs)

Academic laboratories

operating under Subpart K

regulations may be allowed to

store hazardous waste for up

to twelve months.[6]

EPA (Subpart K)

Step-by-Step Disposal Protocol
This protocol outlines the standard operating procedure for safely collecting and disposing of

2,3-Dimethyl-p-benzoquinone waste in a laboratory setting.

Phase 1: Preparation and Personal Protective
Equipment (PPE)

Consult Safety Data Sheet (SDS): Before handling the chemical, thoroughly review its SDS

for specific hazard information and handling precautions.

Work in a Ventilated Area: All handling of 2,3-Dimethyl-p-benzoquinone, including waste

preparation, should be conducted in a well-ventilated area, preferably inside a certified

chemical fume hood.[7]

Don Appropriate PPE: At a minimum, wear the following:
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Chemical-resistant gloves (e.g., nitrile).

Safety goggles and a face shield for comprehensive eye and face protection.

A flame-retardant lab coat.

Phase 2: Waste Collection and Containerization
Designate a Hazardous Waste Container: Use a container that is chemically compatible with

2,3-Dimethyl-p-benzoquinone and is in good condition with a secure, leak-proof lid.[1][3]

Segregate the Waste: Do not mix 2,3-Dimethyl-p-benzoquinone waste with incompatible

materials, particularly strong oxidizing agents, strong acids, or reducing agents.[2][7][8]

Collect it in a dedicated container.

Transfer Waste: Carefully transfer solid waste into the designated container, avoiding the

creation of dust.[7] If dealing with a spill, moisten the material first or use a HEPA-filtered

vacuum before placing it in the container for disposal.[2]

Label the Container: The container must be clearly and accurately labeled. The label must

include:

The words "Hazardous Waste".[4]

The full chemical name: "2,3-Dimethyl-p-benzoquinone".

A clear indication of the hazards (e.g., "Toxic," "Corrosive," "Flammable," "Environmental

Hazard").[4]

Secure the Container: Close the container lid tightly. Store the container in a secondary

containment bin to prevent spills from reaching the environment.[1][3]

Phase 3: Storage and Final Disposal
Store in a Satellite Accumulation Area (SAA): Place the sealed and labeled waste container

in a designated SAA.[4] This area should be at or near the point of waste generation and

under the control of laboratory personnel.[1]
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Schedule a Pickup: Do not allow waste to accumulate beyond regulatory time or volume

limits. Contact your institution's Environmental Health & Safety (EH&S) department to

schedule a waste pickup.

Professional Disposal: The EH&S department will coordinate with a licensed hazardous

waste contractor to transport the waste off-site for final disposal at an approved treatment,

storage, and disposal facility (TSDF).[3][4] This is the mandatory final step, as stated in the

chemical's SDS.[9][10]

Disposal Workflow Diagram
The following diagram illustrates the procedural flow for the proper disposal of 2,3-Dimethyl-p-
benzoquinone waste.
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Phase 1: Preparation (In-Lab)

Phase 2: Waste Collection (In-Lab)

Phase 3: Storage & Disposal

Phase 4: Final Disposition (External)

1. Don PPE & Work in Fume Hood

2. Identify Waste as Hazardous

3. Use Compatible Waste Container

4. Segregate from Incompatibles

5. Label Container:
'Hazardous Waste'

Chemical Name & Hazards

6. Store in Satellite Accumulation Area
(Secondary Containment)

7. Request Pickup from EH&S Dept.

8. Licensed Vendor Transport

9. Approved Disposal Facility (TSDF)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2,3-Dimethyl-p-benzoquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

